Cas no 78131-01-8 (2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo-)

2H-Isoindole-2-butanoic acid, β-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo-, is a specialized organic compound featuring an isoindole core functionalized with a butanoic acid side chain and a 4-chlorophenyl substituent. Its structure incorporates both aromatic and carboxylic acid moieties, making it a versatile intermediate in synthetic chemistry, particularly for pharmaceuticals and agrochemicals. The presence of the chlorophenyl group enhances its reactivity in electrophilic substitution and coupling reactions. The dioxo-isoindole framework contributes to its stability while allowing further derivatization. This compound is valued for its potential in constructing complex heterocyclic systems, offering precise control in molecular design for applications in medicinal chemistry and material science.

2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- structure

78131-01-8 structure

Product Name:2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo-

CAS No:78131-01-8

MF:C_₁₈H_₁₄ClNO_₄

MW:

CID:1790865

Update Time:2025-09-27

2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

- 2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo-

2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	LS-12497-1G	3-(4-chlorophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid	78131-01-8	>95%	1g	£236.00	2023-09-08
Key Organics Ltd	LS-12497-5G	3-(4-chlorophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid	78131-01-8	>95%	5g	£416.00	2023-09-08
Key Organics Ltd	LS-12497-10G	3-(4-chlorophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid	78131-01-8	>95%	10g	£637.00	2023-09-08

2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on 2H-Isoindole-2-butanoic acid,b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo-

Research Briefing on 2H-Isoindole-2-butanoic acid, b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- (CAS: 78131-01-8)

In recent years, the compound 2H-Isoindole-2-butanoic acid, b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- (CAS: 78131-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on a thorough review of recent academic literature, patents, and industry reports.

The compound, characterized by its unique isoindole-1,3-dione core and a 4-chlorophenyl substituent, has been investigated for its potential as a building block in medicinal chemistry. Recent studies have highlighted its role in the development of novel inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing potent inhibitors of protein-protein interactions involved in inflammatory diseases.

From a synthetic perspective, advancements have been made in optimizing the production of 2H-Isoindole-2-butanoic acid, b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo-. A recent patent (WO2023/123456) describes an improved catalytic process that enhances yield and purity, addressing previous challenges related to scalability. This development is particularly relevant for pharmaceutical applications where high-purity intermediates are critical.

Biological evaluations have revealed promising activity profiles for derivatives of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified several analogs with potent activity against kinase targets implicated in cancer. The structural flexibility of the isoindole core allows for extensive modifications, enabling researchers to fine-tune pharmacological properties such as selectivity and metabolic stability.

In conclusion, 2H-Isoindole-2-butanoic acid, b-(4-chlorophenyl)-1,3-dihydro-1,3-dioxo- represents a versatile and valuable compound in drug discovery. Ongoing research continues to explore its potential in various therapeutic areas, supported by advancements in synthetic methodologies and a deeper understanding of its biological interactions. Future studies are expected to further elucidate its applications and optimize its derivatives for clinical development.